Cas no 72018-06-5 (Benzenepropanoic acid,2,5-dimethoxy-, ethyl ester)

72018-06-5 structure
Product name:Benzenepropanoic acid,2,5-dimethoxy-, ethyl ester
Benzenepropanoic acid,2,5-dimethoxy-, ethyl ester Chemical and Physical Properties
Names and Identifiers
-
- Benzenepropanoic acid,2,5-dimethoxy-, ethyl ester
- 3-(2,5-DIMETHOXY-PHENYL)-PROPIONIC ACID ETHYL ESTER
- 2,5-dimethoxy-phenyl propionic acid ethyl ester
- 3-(2,5-DIMETHOXY-PHENYL)-PROPANOIC ACID ETHYL ESTER
- 3-(2,5-Dimethoxy-phenyl)-propionsaeure-aethylester
- Ethyl 2,5-dimethoxyhydrocinnamate
- ethyl 3-(2,5-dimethoxyphenyl)propionate
- ethyl E-3-(2,5-dimethoxyphenyl)propanoate
- 72018-06-5
- Benzenepropanoic acid, 2,5-dimethoxy-, ethyl ester
- Ethyl 3-(2,5-dimethoxyphenyl)propanoate
- SCHEMBL490458
- DTXSID2072467
- AKOS009166775
-
- Inchi: InChI=1S/C13H18O4/c1-4-17-13(14)8-5-10-9-11(15-2)6-7-12(10)16-3/h6-7,9H,4-5,8H2,1-3H3
- InChI Key: XBOHFGDUPHTTGX-UHFFFAOYSA-N
- SMILES: CCOC(=O)CCC1=C(C=CC(=C1)OC)OC
Computed Properties
- Exact Mass: 238.12100
- Monoisotopic Mass: 238.121
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 17
- Rotatable Bond Count: 7
- Complexity: 230
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.4
- Topological Polar Surface Area: 44.8Ų
Experimental Properties
- Density: 1.067
- Boiling Point: 327.3°C at 760 mmHg
- Flash Point: 141.4°C
- Refractive Index: 1.492
- PSA: 44.76000
- LogP: 2.19950
Benzenepropanoic acid,2,5-dimethoxy-, ethyl ester Related Literature
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Jiecai Fu,Junli Zhang,Yong Peng,Changhui Zhao,Yongmin He,Zhenxing Zhang,Xiaojun Pan,Nigel J. Mellors,Erqing Xie Nanoscale, 2013,5, 12551-12557
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Biman Jana,Rakesh Sharan Singh,Biman Bagchi Phys. Chem. Chem. Phys., 2011,13, 16220-16226
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Angelina Z. Monroe,William H. Gordon,Jared S. Wood,Gary E. Martin,Jeremy B. Morgan,R. Thomas Williamson Chem. Commun., 2021,57, 5658-5661
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Kang Zheng,Liu Jiang,Yan-Tuan Li,Zhi-Yong Wu,Cui-Wei Yan RSC Adv., 2015,5, 51730-51744
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